Cas no 1210477-89-6 (1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-methoxyphenyl)pyrrolidine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-methoxyphenyl)pyrrolidine
• CAS No: 1210477-89-6
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 6446019
• Update Time: 2025-05-25

1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-methoxyphenyl)pyrrolidine
• 1,3-benzodioxol-5-yl-[3-(4-methoxyphenyl)pyrrolidin-1-yl]methanone

• Inchi： 1S/C19H19NO4/c1-22-16-5-2-13(3-6-16)15-8-9-20(11-15)19(21)14-4-7-17-18(10-14)24-12-23-17/h2-7,10,15H,8-9,11-12H2,1H3
• InChI Key： YRRSYUPFNHLZRW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1CCC(C2=CC=C(OC)C=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-methoxyphenyl)pyrrolidine

Comprehensive Overview of 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-methoxyphenyl)pyrrolidine (CAS No. 1210477-89-6)

The compound 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-methoxyphenyl)pyrrolidine (CAS No. 1210477-89-6) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This molecule combines a benzodioxole moiety with a pyrrolidine ring, linked via a carbonyl group, and further substituted with a 4-methoxyphenyl group. Such a configuration suggests potential interactions with biological targets, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in medicinal chemistry. The benzodioxole scaffold, in particular, is known for its presence in bioactive molecules, including natural products and synthetic drugs. When combined with a pyrrolidine ring, as seen in this compound, the resulting structure may exhibit enhanced binding affinity to enzymes or receptors. Researchers are actively exploring its potential in addressing conditions related to neurological disorders and inflammatory diseases, which are among the most searched topics in biomedical literature today.

The 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-methoxyphenyl)pyrrolidine structure also highlights the growing trend of multi-target drug design, a strategy increasingly favored in modern pharmacology. By incorporating both electron-rich and lipophilic components, this compound could offer improved pharmacokinetic properties, such as better blood-brain barrier penetration—a critical factor for CNS-targeted therapies. This aligns with current industry focus on precision medicine and personalized treatment approaches, topics frequently queried in academic and clinical search engines.

From a synthetic chemistry perspective, the preparation of CAS No. 1210477-89-6 involves sophisticated techniques like carbonylative coupling and ring-forming reactions. These methods are pivotal in constructing the pyrrolidine core while ensuring regioselective introduction of the 4-methoxyphenyl group. Such synthetic routes are often discussed in forums and publications focusing on green chemistry and atom economy, reflecting broader societal interest in sustainable scientific practices.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools are essential for verifying the structural integrity of 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-methoxyphenyl)pyrrolidine, particularly given the complexity introduced by its stereocenters. The rise of AI-assisted molecular analysis has further streamlined this process, a trend evident in the increasing number of related search queries across scientific databases.

In conclusion, CAS No. 1210477-89-6 represents a compelling case study in contemporary drug discovery. Its structural complexity, combined with the pharmacological potential of its benzodioxole and pyrrolidine components, positions it as a valuable candidate for further investigation. As the scientific community continues to explore next-generation therapeutics, compounds like this will likely remain at the forefront of research, addressing pressing health challenges while adhering to the principles of sustainable chemistry.